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The table below summarizes the fundamental solubility data and key properties of chlorhexidine diacetate

from the search results.

Property Value / Description
Condition (if
specified)

Source

Water Solubility 1.9 g/100 mL [1], 19 g/L [2] 20 °C [2] [1]

Water Solubility
(Molarity)

20 mg/mL (31.97 mM) [3] Not specified [3]

DMSO Solubility 100 mg/mL (159.85 mM) [4] Not specified [4]

Solubility in Other
Solvents

Soluble in ethanol, methanol, glycerol, propylene
glycol, and polyethylene glycols [3] [2] [1]

Not specified [3] [2]
[1]

Molecular Weight 625.55 g/mol [3] [1] - [3] [1]

Melting Point 153 - 160 °C [5] [1] - [5] [1]

pKa Values 2.2 and 10.3 [6] Physiological pH
range

[6]
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Aggregation Behavior and Advanced Solubility

A critical factor influencing the solubility and activity of chlorhexidine diacetate is its tendency to self-

associate and form aggregates or micelles in aqueous solutions [6] [7].

Aspect Finding Experimental Context

Critical Micelle
Concentration
(CMC)

Onset of association at ~7 mM for diacetate salt
[6].

Compared to diacetate
and digluconate salts.

Aggregate Size Ranges from dimers to pentamers (for

digluconate salt) [6].

Concentration range of 40

mM to 150 mM.

Impact of Counter-
Ions

Gluconate ions facilitate large aggregates and

high solubility; acetate shows limited aggregation;
chloride allows very low concentrations [6] [7].

Study of solubility

products and aggregate
formation.

Functional
Implication

Aggregate formation enables high concentration
formulations (e.g., >70% w/v for digluconate) [6].

Explains high solubility of
commercial digluconate

solutions.

The following diagram illustrates the experimental workflow used in these studies to characterize

chlorhexidine diacetate aggregation:
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Experimental workflow for aggregation studies.

Detailed Experimental Protocols

Here are the detailed methodologies for key experiments cited in the literature.

Light Scattering for Aggregate Molecular Weight [6]

Objective: To determine the molecular weight of chlorhexidine digluconate aggregates as a function

of concentration.
Materials: Chlorhexidine digluconate, standard laboratory equipment for light scattering.

Procedure:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s2797177?utm_src=pdf-body-img
https://www.sciencedirect.com/science/article/abs/pii/S0378517308006595
https://www.smolecule.com/products/s2797177?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Prepare a series of aqueous solutions of chlorhexidine digluconate with concentrations ranging

from approximately 40 mM to 150 mM.
Perform light scattering measurements on each solution.

Analyze the scattering data to calculate the apparent molecular weight at each concentration.
Key Findings: The molecular weight increased with concentration, indicating the formation of small

aggregates ranging from dimers (at low concentrations) to pentamers (at 150 mM).

NMR Spectroscopy for Aggregation Study [6]

Objective: To characterize the aggregation process by observing changes in diffusion coefficients
and chemical shifts.

Materials: Chlorhexidine salts (diacetate, digluconate), NMR spectrometer.
Procedure:

Prepare chlorhexidine solutions at various concentrations.
Acquire NMR spectra and perform pulsed-field gradient (PFG) NMR experiments to measure

the diffusion coefficients of the chlorhexidine molecules.
Record the chemical shifts of key protons as a function of chlorhexidine and counterion

concentration.
Key Findings: Changes in diffusion coefficients confirmed aggregation. Chemical shift changes were

consistent with a model where the biguanide groups are buried in the aggregate's interior, with
aromatic rings and aliphatic chains oriented towards the surface.

Implications for Drug Formulation

The solubility and aggregation properties have direct consequences for developing sustained-release

formulations:

Ion Exchange and Precipitation: The low solubility of chlorhexidine dichloride poses a significant
challenge. A formulation releasing CHX in the oral cavity may rapidly precipitate upon encountering

physiological chloride ions, drastically reducing the bioavailable concentration and antimicrobial
efficacy [6] [7].

Strategy for Solubilization: Using salts with large counter-anions like gluconate promotes the
formation of mixed micelles. This is a viable strategy to achieve and maintain high local

concentrations of chlorhexidine for sustained release applications [6] [7].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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